mTOR inhibitor 9c

• Molecular Formula: C21H22FN5O2S
• Molecular Weight: 427.5 g/mol
• InChI: InChI=1S/C21H22FN5O2S/c22-8-9-23-21(28)24-14-3-1-13(2-4-14)19-25-17-7-10-30-18(17)20(26-19)27-11-15-5-6-16(12-27)29-15/h1-4,7,10,15-16H,5-6,8-9,11-12H2,(H2,23,24,28)
• InChIKey: RRNFUKFNHGBQEF-UHFFFAOYSA-N

mTOR Inhibitor 9c: A Sub-Nanomolar ATP-Competitive mTOR Inhibitor with Defined PI3Kα Selectivity

mTOR inhibitor 9c (CAS 1144075-36-4), also designated mTOR inhibitor-10 or compound 9c, is a synthetic small molecule belonging to the 2-arylthieno[3,2-d]pyrimidine chemotype. It acts as an ATP-competitive inhibitor of the mammalian target of rapamycin (mTOR) kinase, exhibiting sub-nanomolar potency against mTOR (IC50 = 0.7 nM) and a high degree of selectivity over the structurally related phosphoinositide 3-kinase alpha (PI3Kα) isoform (IC50 = 825 nM), corresponding to a selectivity index of approximately 1178-fold [1]. The compound is characterized by a distinctive 8-oxa-3-azabicyclo[3.2.1]octane moiety at the 4-position of the thienopyrimidine core and a 2-fluoroethyl urea substituent on the 2-aryl ring .

mTOR kinase inhibition assay context

Isoform-selectivity profiling workflow over PI3Kα

ATP-competitive mechanism study fit

• [1] Verheijen JC, Yu K, Toral-Barza L, Hollander I, Zask A. Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K. Bioorg Med Chem Lett. 2010 Jan 1;20(1):375-9. View Source

Why mTOR Inhibitor 9c Cannot Be Replaced by Its Closest Analogs 9a, 9b, 9d, 9e, 9f, or 9g

While the 2-arylthieno[3,2-d]pyrimidine scaffold is shared among compounds 9a through 9g, subtle variations in the N-aryl urea substituent profoundly alter the molecule's pharmacodynamic profile [1]. These modifications, which range from simple methyl or cyclopropyl groups to hydroxyethyl or pyridinyl moieties, significantly impact both the absolute mTOR inhibitory potency and, more critically, the selectivity window relative to PI3Kα . Consequently, substituting mTOR inhibitor 9c with a different analog from this series without prior experimental validation risks introducing confounding variables in assay systems, potentially leading to erroneous conclusions about target engagement, pathway modulation, or cellular phenotype due to divergent off-target activities or disparate cellular potency .

Urea substituent mismatch

N-aryl urea modifications may alter mTOR/PI3Kα selectivity profile, introducing confounding off-target signals.

Cellular potency mismatch

Cellular anti-proliferative ranking may not parallel enzymatic potency, shifting cell-model response context.

Kinase profile shift

9-series analogs vary significantly in PI3Kα selectivity window; off-target kinase context may require review.

• [1] Verheijen JC, Yu K, Toral-Barza L, Hollander I, Zask A. Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K. Bioorg Med Chem Lett. 2010 Jan 1;20(1):375-9. View Source

mTOR Inhibitor 9c: Head-to-Head Quantitative Differentiation from In-Class Analogs

mTOR Inhibitory Potency: 9c vs. Analogs 9d, 9e, 9f, 9g, 9b

mTOR inhibitor 9c demonstrates an mTOR IC50 of 0.7 nM in a recombinant enzymatic assay . This potency positions it as a highly effective mTOR inhibitor, though several analogs exhibit slightly lower IC50 values. For instance, 9d has an IC50 of 0.31 nM, 9g has 0.29 nM, and 9e has 0.68 nM, while 9f is less potent at 1.25 nM and 9b at 0.76 nM [1][2].

mTOR Inhibitory Potency

Assay context

9c: 0.7 nM

Intermediate rank among tested 9-series analogs

Recombinant mTOR kinase assay

Evidence Dimension	mTOR enzymatic inhibition (IC50)
Target Compound Data	0.7 nM
Comparator Or Baseline	9d: 0.31 nM; 9e: 0.68 nM; 9f: 1.25 nM; 9g: 0.29 nM; 9b: 0.76 nM
Quantified Difference	9c is 2.2x less potent than 9d, 1.8x less potent than 9g, but 1.8x more potent than 9f
Conditions	Recombinant mTOR kinase assay (in vitro)

Why This Matters

The sub-nanomolar potency of 9c ensures robust target engagement at low concentrations, but its intermediate rank among analogs highlights the importance of selecting the appropriate compound for the desired potency window.

• [1] TargetMol. mTOR inhibitor 9d (T67702) Product Datasheet. View Source
• [2] TargetMol. mTOR inhibitor 9e (T67704) Product Datasheet. View Source

PI3Kα Selectivity: 9c Achieves a 1178-Fold Window Over PI3Kα, Differentiating It from Dual Inhibitors

A defining feature of mTOR inhibitor 9c is its substantial selectivity over the related lipid kinase PI3Kα, with an IC50 of 825 nM against PI3Kα compared to 0.7 nM against mTOR, yielding a selectivity ratio of 1178-fold . This contrasts sharply with the dual mTOR/PI3K inhibitor 9d, which has a PI3Kα IC50 of 324 nM and a selectivity ratio of only ~1000-fold (though it is less selective due to higher PI3Kα potency), and with 9f, which has a much smaller selectivity window of 66-fold (82 nM PI3Kα / 1.25 nM mTOR) [1]. Compound 9e exhibits an even greater selectivity window of ~2000-fold (1359 nM PI3Kα / 0.68 nM mTOR), while 9g shows a 410-fold window (119 nM PI3Kα / 0.29 nM mTOR) and 9b shows a 1661-fold window (1262 nM PI3Kα / 0.76 nM mTOR) [2][3].

PI3Kα Selectivity Window

Selectivity context

1178-fold

Defined selectivity profile vs. narrow-window analogs

Recombinant PI3Kα / mTOR enzymatic assays

Evidence Dimension	Selectivity over PI3Kα (fold-selectivity)
Target Compound Data	1178-fold (825 nM / 0.7 nM)
Comparator Or Baseline	9e: 1999-fold; 9g: 410-fold; 9f: 66-fold; 9b: 1661-fold; 9d: ~1000-fold (dual inhibitor)
Quantified Difference	9c offers an intermediate selectivity window, greater than 9f and 9g but less than 9e and 9b
Conditions	Recombinant PI3Kα and mTOR enzymatic assays

Why This Matters

A >1000-fold selectivity window is critical for studies aiming to attribute observed phenotypes specifically to mTOR inhibition rather than confounding effects from PI3K pathway modulation. 9c's balanced selectivity profile makes it suitable for experiments where a clean mTOR signal is required without the extreme selectivity (and potentially different cellular activity) of 9e or the narrow window of 9f.

• [1] TargetMol. mTOR inhibitor 9d (T67702) Product Datasheet. View Source
• [2] TargetMol. mTOR inhibitor 9e (T67704) Product Datasheet. View Source
• [3] TargetMol. mTOR inhibitor 9b (T67703) Product Datasheet. View Source

Cellular Anti-Proliferative Activity in LNCaP Prostate Cancer Cells: 9c vs. 9a, 9d, 9e, 9f

In LNCaP human prostate adenocarcinoma cells, mTOR inhibitor 9c inhibits cell growth with an IC50 of 87 nM . This cellular potency is moderate within the series: 9a shows an IC50 of 80 nM, 9e shows 40 nM (more potent), 9f shows 140 nM (less potent), and 9d shows 180 nM (less potent) [1][2]. The rank order of cellular activity does not perfectly mirror enzymatic mTOR potency, suggesting that factors such as cell permeability or additional off-target interactions may influence the antiproliferative effect.

LNCaP Cell-Model Activity

Cell-model context

87 nM

Supports cell-model response context for proliferation

LNCaP human prostate cancer cell line

Evidence Dimension	Inhibition of LNCaP cell proliferation (IC50)
Target Compound Data	87 nM
Comparator Or Baseline	9a: 80 nM; 9e: 40 nM; 9f: 140 nM; 9d: 180 nM
Quantified Difference	9c is 2.2x more potent than 9d, 1.6x more potent than 9f, but 2.2x less potent than 9e
Conditions	LNCaP human prostate cancer cell line; proliferation assay

Why This Matters

Cellular IC50 values provide a more physiologically relevant measure of compound efficacy than isolated enzymatic assays. 9c's cellular activity of 87 nM confirms its ability to penetrate cells and exert a functional effect on cancer cell growth, positioning it as a moderately potent tool for cell-based studies of mTOR-dependent proliferation.

• [1] TargetMol. mTOR inhibitor 9e (T67704) Product Datasheet - In Vitro Activity. View Source
• [2] TargetMol. mTOR inhibitor 9d (T67702) Product Datasheet - In Vitro Activity. View Source

Structural Differentiation: The 2-Fluoroethyl Urea Group in 9c Defines a Unique Selectivity-Potency Profile

mTOR inhibitor 9c possesses a 2-fluoroethyl urea substituent on the 2-aryl ring, distinguishing it from all other analogs in the 9-series . This specific modification yields a unique combination of high mTOR potency (0.7 nM) and a >1000-fold selectivity over PI3Kα (825 nM). In contrast, 9a (methyl urea) and 9e (cyclopropyl urea) achieve different potency and selectivity balances, while 9d (hydroxyethyl urea) is a dual mTOR/PI3K inhibitor, and 9f (phenyl urea) and 9g (pyridinyl urea) show narrower selectivity windows [1]. The 2-fluoroethyl group appears to optimize the interaction with the mTOR ATP-binding pocket while minimizing favorable contacts with PI3Kα.

Structural Differentiation

SAR context

2-Fluoroethyl urea

Unique chemotype moiety among 9-series analogs

N-aryl substituent identity confirmation

Evidence Dimension	N-aryl urea substituent (R-group)
Target Compound Data	2-Fluoroethyl urea
Comparator Or Baseline	9a: Methyl urea; 9b: 2-Hydroxyethyl urea; 9d: 2-Hydroxyethyl urea (different substitution pattern); 9e: Cyclopropyl urea; 9f: Phenyl urea; 9g: 3-Pyridinyl urea
Quantified Difference	Unique fluorine-containing alkyl chain, not present in any other 9-series analog
Conditions	Structural analysis based on chemical identity

Why This Matters

For researchers conducting SAR studies or requiring a chemical probe with a defined substitution pattern, 9c provides a distinct chemotype. Its unique 2-fluoroethyl group may also confer differential metabolic stability or pharmacokinetic properties, though such data are not reported.

• [1] Verheijen JC, Yu K, Toral-Barza L, Hollander I, Zask A. Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K. Bioorg Med Chem Lett. 2010 Jan 1;20(1):375-9. View Source

Validated Research Applications of mTOR Inhibitor 9c Based on Quantitative Evidence

Dissecting mTOR-Specific Signaling in Cells with Minimized PI3K Crosstalk

With an mTOR IC50 of 0.7 nM and a >1000-fold selectivity window over PI3Kα (825 nM), 9c is optimally suited for experiments requiring clean mTOR pathway inhibition without confounding PI3K pathway modulation. At concentrations up to 100 nM, mTOR is maximally inhibited while PI3Kα activity remains virtually unaffected, enabling researchers to attribute changes in downstream effectors (e.g., p70S6K, 4E-BP1 phosphorylation) directly to mTOR blockade .

Cell-Based Proliferation Studies in LNCaP Prostate Cancer Models

mTOR inhibitor 9c inhibits LNCaP cell growth with an IC50 of 87 nM, providing a validated cellular model for studying mTOR-dependent proliferation . This makes 9c a suitable chemical probe for investigating the role of mTOR signaling in prostate cancer cell biology, particularly in studies comparing the effects of selective mTOR inhibition versus dual PI3K/mTOR inhibitors such as 9d (LNCaP IC50 = 180 nM) or less selective analogs like 9f (140 nM) .

Structure-Activity Relationship (SAR) Studies on 2-Arylthienopyrimidine mTOR Inhibitors

As a member of the 9-series possessing a unique 2-fluoroethyl urea substituent, 9c serves as a key reference compound in SAR campaigns aimed at optimizing the balance between mTOR potency and PI3K selectivity . Comparative analysis with analogs 9a-9g, which exhibit widely varying selectivity ratios (from 66-fold for 9f to ~2000-fold for 9e), allows medicinal chemists to map the contributions of specific N-aryl urea modifications to kinase selectivity and cellular activity .

Pre-Clinical Validation of mTOR-Dependent Anti-Tumor Mechanisms

While direct in vivo data for 9c are not reported, its favorable in vitro profile—sub-nanomolar mTOR potency combined with high PI3K selectivity and cellular anti-proliferative activity—supports its use in pre-clinical oncology research. 9c can be employed in ex vivo tumor tissue culture or as a tool compound in pharmacodynamic studies to validate target engagement and downstream pathway suppression, provided appropriate formulation and pharmacokinetic characterization are conducted .

Application

Selection Property

Validation Focus

mTOR pathway dissection

Isoform selectivity context

PI3Kα off-target monitoring

Prostate cancer cell-model studies

Cell-model endpoint review

mTOR-dependent proliferation endpoints

mTOR inhibitor SAR studies

Structural selectivity profiling

Urea substituent contribution mapping

Anti-tumor mechanism studies

Model-response context

Pharmacodynamic endpoint characterization